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Compound of Interest

Compound Name: Ethanolate

Cat. No.: B101781

An In-depth Examination of the Synthesis, Properties, and Applications of a Versatile Alkoxide
in Research and Development

Sodium ethanolate, also known as sodium ethoxide, is a powerful and versatile base with
significant applications across organic synthesis, particularly within the pharmaceutical and
drug development sectors. This technical guide provides a detailed overview of its chemical
and physical properties, experimental protocols for its synthesis, and its role in various
chemical transformations.

Core Properties of Sodium Ethanolate

Sodium ethanolate is an ionic compound with the chemical formula C2HsONa.[1] It is a white
to yellowish hygroscopic powder that is highly soluble in ethanol and methanol.[1][2] The
compound is notoriously sensitive to moisture and carbon dioxide in the air, which can lead to
its degradation over time.[1][2]

Quantitative Data Summary

For ease of reference, the key quantitative properties of sodium ethanolate are summarized in
the table below.
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Property Value Source

Chemical Formula C2HsONa [11[3]

Molar Mass 68.05 g/mol [11[415]
White to yellowish hygroscopic

Appearance [1][2][6]
powder

Melting Point 260 °C (decomposes) [1107]

] 0.868 g/cm? (for a 21 wt%
Density o [1]
solution in ethanol)

Solubility in Water Reacts violently [1112]
o Soluble in ethanol and
Solubility in other solvents [11[2]
methanol
pH 13 (5g/l in H20 at 20°C) [2]

Synthesis of Sodium Ethanolate: Experimental
Protocols

The synthesis of sodium ethanolate is most commonly achieved through the reaction of
metallic sodium with absolute ethanol. An alternative method involves the reaction of sodium
hydroxide with anhydrous ethanol.

Protocol 1: Synthesis from Sodium Metal and Absolute
Ethanol

This method is widely used for the laboratory-scale preparation of high-purity sodium
ethanolate.

Reaction: 2 Na + 2 CH3CH20H - 2 CH3sCH20Na + H2
Materials:

e Freshly cut sodium metal
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e Absolute (anhydrous) ethanol
Procedure:

 In a three-necked flask equipped with a reflux condenser and a dropping funnel, add a

calculated amount of absolute ethanol.

o Carefully add small, freshly cut pieces of sodium metal to the ethanol at a controlled rate to
manage the exothermic reaction and the evolution of hydrogen gas. The reaction
temperature is typically kept low initially, around 10°C, and then may be gently warmed to
about 38°C to ensure the reaction goes to completion.[6]

 After all the sodium has reacted, the excess ethanol can be removed by distillation under
reduced pressure to obtain solid sodium ethanolate.[S]

Logical Workflow for Synthesis from Sodium and Ethanol
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Caption: Workflow for the synthesis of sodium ethanolate.

Protocol 2: Synthesis from Sodium Hydroxide and
Ethanol

While this method is considered a cheaper alternative, it often results in incomplete conversion
to the ethoxide.[1]

Reaction: NaOH + CH3sCH20H = CH3CH20Na + H20

Procedure:
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e Anhydrous ethanol is reacted with sodium hydroxide.

e The equilibrium nature of this reaction requires the removal of water to drive the formation of
sodium ethanolate.

¢ One reported method to obtain solid sodium ethanolate from this reaction involves
precipitation using acetone or drying with additional NaOH.[1] A study also demonstrated the
synthesis in excess ethanol at ambient temperature, followed by an extraction procedure.[9]

Applications in Drug Development and Organic
Synthesis

Sodium ethanolate is a cornerstone reagent in organic chemistry, primarily utilized as a strong
base. Its applications are particularly prevalent in the pharmaceutical industry for the synthesis
of various active pharmaceutical ingredients (APIs).[6][10]

Key reactions involving sodium ethanolate include:

o Claisen Condensation: This carbon-carbon bond-forming reaction is essential for the
synthesis of [3-keto esters and related compounds, which are valuable intermediates in drug
synthesis.[1][6] Sodium ethanolate acts as a base to deprotonate the a-carbon of an ester,
forming a reactive enolate.

» Malonic Ester Synthesis: Used to form a variety of carboxylic acids, this synthesis relies on
sodium ethanolate to deprotonate diethyl malonate, creating a nucleophilic enolate that can
undergo alkylation.[1][6]

» Williamson Ether Synthesis: In this reaction, sodium ethanolate can be used to deprotonate
an alcohol, forming an alkoxide that then acts as a nucleophile to displace a halide from an
alkyl halide, forming an ether.

o Dehydrohalogenation: Sodium ethanolate is an effective base for promoting elimination
reactions to form alkenes from alkyl halides.

Signaling Pathway for Claisen Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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